Cas no 2287339-85-7 (Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate)

• Product Name: Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate
• CAS No: 2287339-85-7
• MF: C₁₆H₂₉NO₅S
• MW: 347.470164060593
• CID: 6139322
• PubChem ID: 165738534
• Update Time: 2025-06-12

Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287339-85-7
• EN300-6729986
• tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate
• Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate

• Inchi： 1S/C16H29NO5S/c1-15(2,3)22-14(18)17-11-7-10-16(12-21-23(4,19)20)9-6-5-8-13(16)17/h13H,5-12H2,1-4H3
• InChI Key： IHKNTLRVOJIXOD-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC12CCCN(C(=O)OC(C)(C)C)C1CCCC2

Computed Properties

• Exact Mass: 347.17664420g/mol
• Monoisotopic Mass: 347.17664420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.3Ų

Additional information on Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate

Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate and Its Significance in Modern Chemical Biology

Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate (CAS No. 2287339-85-7) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its decahydroquinoline core and a protective tert-butyl group, serves as a versatile scaffold for the development of novel pharmaceuticals and bioactive molecules. The presence of a methanesulfonyloxy methyl group further enhances its utility, making it a valuable candidate for various biochemical applications.

The< strong>decahydroquinoline moiety is a prominent feature in many bioactive molecules, known for its ability to interact with biological targets in a highly specific manner. This structural motif has been extensively explored in medicinal chemistry, particularly for the design of drugs targeting neurological disorders, infectious diseases, and cancer. The< strong>methanesulfonyloxy group, on the other hand, provides additional functionality that can be exploited for modulating the pharmacokinetic properties of the compound. Its role as a protecting group or as an intermediate in synthetic pathways underscores its importance in drug development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target enzymes involved in critical biological pathways. One such area of interest is the inhibition of protein-protein interactions (PPIs), which play a pivotal role in various disease mechanisms. The< strong>Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate has shown promise as a lead compound in this context. Its ability to disrupt PPIs is attributed to its unique spatial arrangement of functional groups, which allows it to bind to target proteins with high affinity and selectivity.

Recent studies have highlighted the potential of< strong>Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate in the development of antiviral agents. The compound's structural features make it an ideal candidate for inhibiting viral enzymes that are essential for replication and propagation. For instance, its decahydroquinoline core can mimic natural substrates within viral proteases, thereby blocking their activity and preventing viral replication. This approach has been particularly promising against RNA viruses, where viral proteases are critical for processing viral polyproteins into functional proteins.

The< strong>methanesulfonyloxy group in this compound also contributes to its antiviral properties by enhancing its binding affinity to viral targets. This functionality has been leveraged in the design of protease inhibitors that exhibit potent antiviral activity against a range of viruses, including HIV and hepatitis C. Furthermore, the< strong>tert-butyl group provides steric hindrance that can optimize binding interactions with biological targets, improving both potency and selectivity.

In addition to its antiviral applications, Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate has shown potential in oncology research. Cancer cells often exhibit altered metabolic pathways and signaling networks that contribute to their uncontrolled growth and survival. By targeting these pathways with small-molecule inhibitors, researchers aim to develop more effective cancer therapies. The compound's ability to modulate key enzymes involved in cancer metabolism has made it a subject of interest in preclinical studies.

The< strong>decahydroquinoline scaffold is particularly well-suited for targeting enzymes such as kinases and phosphatases, which are frequently overexpressed or mutated in cancer cells. Studies have demonstrated that derivatives of decahydroquinoline can inhibit the activity of these enzymes by binding to their active sites or by interfering with substrate recognition. The< strong>methanesulfonyloxy group further enhances this inhibitory effect by providing additional interactions with the target enzyme.

The synthesis of< strong>Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and asymmetric synthesis have been employed to achieve the desired stereochemical purity. These synthetic strategies not only enhance the efficiency of production but also allow for modifications to the core structure, enabling the exploration of novel derivatives with enhanced pharmacological properties.

The pharmacokinetic profile of Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate is another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates.

The< strong>tert-butyl group contributes to the stability of the compound during metabolic processes by protecting it from rapid degradation by enzymatic pathways. This stability ensures prolonged exposure to biological targets, thereby increasing the efficacy of the drug. Additionally, the< strong>methanesulfonyloxy group can influence drug distribution by interacting with plasma proteins or by being conjugated with glucuronic acid during metabolism.

In conclusion,< strong>Tert-butyl 4a-[(methanesulfonyloxy)methyl]-decahydroquinoline-1-carboxylate (CAS No. 2287339-85-7) is a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features make it an excellent scaffold for designing bioactive molecules targeting various diseases, including viruses and cancers. The ongoing research into this compound highlights its importance as a lead structure for developing novel therapeutics that address unmet medical needs.